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Cat. No.: B036536

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Methyl-2-(methylamino)propan-1-ol, a versatile building block in organic synthesis. Due to a
lack of extensive, publicly available quantitative data, this document focuses on qualitative
solubility information derived from available literature and the physicochemical properties of
analogous compounds. Furthermore, a detailed, generalized experimental protocol for
determining the precise solubility of this compound in various solvents is presented, adhering
to established methodologies such as the shake-flask method. This guide is intended to be a
valuable resource for researchers and professionals in drug development and other scientific
fields who are considering the use of 2-Methyl-2-(methylamino)propan-1-ol in their work.

Introduction

2-Methyl-2-(methylamino)propan-1-ol (CAS No: 27646-80-6) is a beta-amino alcohol that
serves as a crucial intermediate in the synthesis of more complex molecules.[1] Its bifunctional
nature, containing both a primary alcohol and a secondary amine group, makes it a valuable
precursor for a variety of chemical transformations.[1] Understanding its solubility in different
solvents is a critical first step for its effective use in reaction chemistry, formulation
development, and purification processes. This guide summarizes the available solubility
information and provides a robust framework for its experimental determination.
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Physicochemical Properties

A summary of the key physicochemical properties of 2-Methyl-2-(methylamino)propan-1-ol is
presented in the table below.

Property Value

Molecular Formula CsHisNO

Molecular Weight 103.16 g/mol [1]

Appearance Colorless to Yellow Liquid or Semi-Solid or Solid
Boiling Point 162 °C[2]

Melting Point 24 - 28 °C[3]

Density 0.934 g/cm?3 at 25 °C[3]

Flash Point 62 °C[2]

Solubility Data

Quantitative solubility data for 2-Methyl-2-(methylamino)propan-1-ol is not widely available in
published literature. However, qualitative descriptions and the principle of "like dissolves like"
provide valuable insights into its expected solubility profile.

Qualitative Solubility

The presence of both a polar hydroxyl (-OH) group and a secondary amine (-NHCH?3s) group
suggests that 2-Methyl-2-(methylamino)propan-1-ol will exhibit good solubility in polar
solvents. One source explicitly states that the compound is slightly soluble in chloroform and
methanol.[2][4]

Based on the behavior of structurally similar compounds like 2-(dimethylamino)-2-methyl-
propan-1-ol and 2-amino-2-methyl-1-propanol, a more detailed qualitative solubility profile can
be inferred. 2-(dimethylamino)-2-methyl-propan-1-ol is reported to be soluble in polar solvents
such as water and alcohols due to its ability to form hydrogen bonds.[5] Similarly, 2-amino-2-
methyl-1-propanol is described as being miscible with water and soluble in alcohols.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b036536?utm_src=pdf-body
https://www.benchchem.com/product/b036536
https://www.benchchem.com/pdf/Solubility_Profile_of_2S_2_methylamino_propan_1_ol_in_Organic_Solvents_A_Technical_Guide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-methyl-1-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-methyl-1-propanol
https://www.benchchem.com/pdf/Solubility_Profile_of_2S_2_methylamino_propan_1_ol_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/product/b036536?utm_src=pdf-body
https://www.benchchem.com/product/b036536?utm_src=pdf-body
https://www.benchchem.com/pdf/Solubility_Profile_of_2S_2_methylamino_propan_1_ol_in_Organic_Solvents_A_Technical_Guide.pdf
https://pubs.acs.org/doi/10.1021/acs.jced.7b00486
https://digitalcommons.uri.edu/oa_diss/159/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The following table summarizes the expected qualitative solubility of 2-Methyl-2-
(methylamino)propan-1-ol in various solvent classes.

Representative . ]
Solvent Class Expected Solubility Rationale
Solvents

The hydroxyl and
amino groups can act
as both hydrogen
) Water, Methanol, o
Polar Protic Soluble to Miscible bond donors and
Ethanol .

acceptors, leading to
strong interactions

with protic solvents.

The permanent dipole

of these solvents can
Polar Aprotic Acetone, Acetonitrile Likely Soluble interact favorably with

the polar functional

groups of the solute.

The compound is
stated to be slightly
Chloroform, Slightly Soluble to soluble in chloroform.
Halogenated )
Dichloromethane Soluble [2][4] These solvents
can engage in dipole-

dipole interactions.

The significant
difference in polarity
between the solute
Non-Polar Hexane, Toluene Low to Insoluble )
and these solvents will
likely result in poor

solvation.

Experimental Protocol for Solubility Determination

To obtain precise and reliable quantitative solubility data, a well-defined experimental protocol
is essential. The isothermal shake-flask method is a widely accepted and robust technique for
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determining the thermodynamic solubility of a compound.

Principle

The shake-flask method involves equilibrating a surplus of the solid solute with the solvent of
interest at a constant temperature. Once equilibrium is reached, the saturated solution is
separated from the undissolved solid, and the concentration of the solute in the solution is
determined using a suitable analytical method.

Materials and Equipment
¢ 2-Methyl-2-(methylamino)propan-1-ol (high purity)

o Selected solvents (analytical grade or higher)

» Thermostatically controlled shaker or incubator
 Vials with screw caps

e Syringe filters (e.g., 0.45 um PTFE or nylon)

e Analytical balance

e High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass
Spectrometry (GC-MS) system

e Volumetric flasks and pipettes

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the
solubility of 2-Methyl-2-(methylamino)propan-1-ol.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b036536?utm_src=pdf-body
https://www.benchchem.com/product/b036536?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Solubility Determination

Preparation

Weigh excess 2-Methyl-2-
(methylamino)propan-1-ol

:

Add a known volume
of solvent to a vial

Equilihration

Seal vial and place in a
thermostatic shaker at a
constant temperature

:

Agitate for a sufficient
time to reach equilibrium
(e.g., 24-72 hours)

Phase Separation

Allow undissolved solid
to settle

:

Withdraw an aliquot of the
supernatant and filter
through a syringe filter

Analysis

Dilute the filtered sample
with an appropriate solvent

:

Analyze the diluted sample
using a calibrated HPLC or
GC-MS method

:

Calculate the solubility
based on the measured
concentration and dilution factor
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Analytical Method Selection Logic

Start: Need to quantify
2-Methyl-2-(methylamino)propan-1-ol
in solution

Is the analyte sufficiently
volatile for GC analysis?

No

Is derivatization to

. i . Yes
increase volatility feasible?

No Yes

Use High-Performance Use Gas Chromatography-
Liquid Chromatography (HPLC) Mass Spectrometry (GC-MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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